Cas no 620627-36-3 (MAGNESIUM, CHLORO[[3-(PHENYLMETHOXY)PHENYL]METHYL]-)

• Product Name: MAGNESIUM, CHLORO[[3-(PHENYLMETHOXY)PHENYL]METHYL]-
• CAS No: 620627-36-3
• MF: C₁₄H₁₃ClMgO
• MW: 257.01042342186
• CID: 3462391
• PubChem ID: 85881614
• Update Time: 2025-07-15

MAGNESIUM, CHLORO[[3-(PHENYLMETHOXY)PHENYL]METHYL]- Chemical and Physical Properties

Names and Identifiers

• MAGNESIUM, CHLORO[[3-(PHENYLMETHOXY)PHENYL]METHYL]-
• magnesium;1-methanidyl-3-phenylmethoxybenzene;chloride
• 3-(Benzyloxy)benzylmagnesium chloride, 0.25 M in 2-MeTHF
• SCHEMBL2931049
• 620627-36-3
• MFCD18253584
• 3-(Benzyloxy)benzylmagnesium chloride

• Inchi： 1S/C14H13O.ClH.Mg/c1-12-6-5-9-14(10-12)15-11-13-7-3-2-4-8-13;;/h2-10H,1,11H2;1H;/q;;+1/p-1
• InChI Key： OPJBSHKBUIHNCJ-UHFFFAOYSA-M
• SMILES： O(C1C=CC=C(C[Mg]Cl)C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.0505344Da
• Monoisotopic Mass: 256.0505344Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on MAGNESIUM, CHLORO[[3-(PHENYLMETHOXY)PHENYL]METHYL]-

MAGNESIUM, CHLORO[[3-(PHENYLMETHOXY)PHENYL]METHYL]: A Comprehensive Overview

MAGNESIUM, CHLORO[[3-(PHENYLMETHOXY)PHENYL]METHYL] (CAS No. 620627-36-3) is a complex organic magnesium compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its intricate molecular framework, which includes a phenylmethoxy group attached to a phenyl ring and a chloromethyl group coordinated to a magnesium center. The combination of these functional groups imparts distinct chemical properties that make it an intriguing subject for both academic research and industrial applications.

The molecular structure of MAGNESIUM, CHLORO[[3-(PHENYLMETHOXY)PHENYL]METHYL] is particularly noteworthy. The presence of the phenylmethoxy group introduces significant steric and electronic effects, which can influence the compound's reactivity and stability. The chloromethyl group, on the other hand, provides a versatile functional handle for further chemical modifications, making this compound a valuable starting material for the synthesis of more complex molecules. The coordination of these groups to the magnesium center further adds to the compound's complexity and reactivity.

In the realm of pharmaceutical research, MAGNESIUM, CHLORO[[3-(PHENYLMETHOXY)PHENYL]METHYL] has shown promise as a potential intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of new therapeutic agents targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit potent anti-inflammatory properties, making them potential candidates for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease. Additionally, preliminary studies have indicated that certain derivatives may have antiviral activity, which could be harnessed for the development of new antiviral drugs.

Materials science is another area where MAGNESIUM, CHLORO[[3-(PHENYLMETHOXY)PHENYL]METHYL] has found applications. The unique electronic properties of this compound make it suitable for use in the development of advanced materials with tailored functionalities. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block in the synthesis of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

The synthesis of MAGNESIUM, CHLORO[[3-(PHENYLMETHOXY)PHENYL]METHYL] typically involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-(phenylmethoxy)benzyl chloride with a suitable magnesium reagent under carefully controlled conditions. This process can be optimized to achieve high yields and minimize by-product formation. Recent advancements in synthetic methodologies have further improved the efficiency and scalability of this process, making it more accessible for large-scale production.

Analytical techniques play a crucial role in characterizing MAGNESIUM, CHLORO[[3-(PHENYLMETHOXY)PHENYL]METHYL] and ensuring its purity and quality. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to elucidate the molecular structure and confirm the identity of this compound. These methods provide detailed insights into the compound's chemical composition and help ensure that it meets stringent quality standards required for both research and industrial applications.

In conclusion, MAGNESIUM, CHLORO[[3-(PHENYLMETHOXY)PHENYL]METHYL] (CAS No. 620627-36-3) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.